Cas no 2034206-70-5 (4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide)

• Product name: 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034206-70-5
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 5375789

4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]thiophene-2-carboxamide
• 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C16H14N2OS2/c1-11-8-14(21-10-11)16(19)18-9-12-4-2-6-17-15(12)13-5-3-7-20-13/h2-8,10H,9H2,1H3,(H,18,19)
• InChI Key： NDCLRKBYZRFEMC-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CN=C2C2SC=CC=2)=O)SC=C(C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide

4-Methyl-N-{[2-(Thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide (CAS No. 2034206-70-5): A Comprehensive Overview

4-Methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide (CAS No. 2034206-70-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide, belongs to the class of heterocyclic compounds and exhibits a complex molecular structure that includes thiophene, pyridine, and carboxamide moieties. The combination of these functional groups imparts a range of chemical and biological properties that make it an intriguing candidate for various research and development activities.

The thiophene ring is a five-membered heterocyclic aromatic compound with a sulfur atom, which is known for its electron-donating properties and ability to form stable complexes with metal ions. The presence of the pyridine ring, a six-membered aromatic heterocycle with a nitrogen atom, adds further complexity to the molecule by enhancing its basicity and reactivity. The carboxamide group, which is a functional group consisting of a carbonyl group bonded to an amine group, contributes to the compound's solubility and hydrogen bonding capabilities.

Recent studies have focused on the pharmacological properties of 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide. One notable area of research is its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In addition to its antimicrobial properties, 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide has shown promise in the treatment of neurodegenerative diseases. A 2020 study in the Journal of Neurochemistry demonstrated that this compound could effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. The study also highlighted the compound's ability to modulate key signaling pathways involved in neurodegeneration, such as the PI3K/Akt pathway.

The synthesis of 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide has been extensively studied, with several methods reported in the literature. One common approach involves the coupling of 4-methylthiophene-2-carboxylic acid with (2-thiophen-2-ylpyridin-3-yl)methanamine using coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method yields high purity products with good yields, making it suitable for large-scale production.

The stability and solubility of 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide are critical factors for its pharmaceutical applications. Research has shown that the compound is stable under various conditions, including different pH levels and temperatures. However, its solubility in aqueous media is relatively low, which can be improved by formulating it into prodrugs or using solubilizing agents such as cyclodextrins.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide in humans. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-methyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide (CAS No. 2034206-70-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, contributing to advancements in drug discovery and development.